Cas no 1421530-96-2 (N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1421530-96-2
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5403727
• Update Time: 2025-10-29

N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl]-2-pyridin-4-ylsulfanylacetamide
• N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide

• Inchi： 1S/C19H18N4O3S/c1-25-16-5-3-2-4-14(16)11-26-19-10-17(21-13-22-19)23-18(24)12-27-15-6-8-20-9-7-15/h2-10,13H,11-12H2,1H3,(H,21,22,23,24)
• InChI Key： XATDOHYBPJIMML-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OCC2=CC=CC=C2OC)=NC=N1)(=O)CSC1=CC=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide

Comprehensive Overview of N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1421530-96-2)

N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide, with the CAS number 1421530-96-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure combining a pyrimidine core with methoxyphenyl and pyridinylsulfanyl functional groups. Its intricate design makes it a subject of interest for drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's pyrimidin-4-yl moiety is a critical component, as pyrimidine derivatives are widely recognized for their role in nucleic acid synthesis and as building blocks for antiviral and anticancer agents. The addition of the 2-methoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability. Meanwhile, the pyridin-4-ylsulfanyl segment introduces a sulfur-containing heterocycle, which is often associated with modulating redox activity and metal-binding properties in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in small-molecule inhibitors and kinase-targeted therapies, areas where N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide may find applications. Researchers are particularly intrigued by its potential to interact with ATP-binding sites of kinases, a hot topic in oncology and autoimmune disease research. This aligns with frequent search queries such as "kinase inhibitors for cancer treatment" and "small-molecule drug design," reflecting its relevance to current biomedical challenges.

From a synthetic chemistry perspective, the compound's acetamide linkage offers versatility for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening. Its CAS registry number 1421530-96-2 ensures precise identification in chemical databases, facilitating patent searches and regulatory compliance—a critical aspect for pharmaceutical developers navigating intellectual property landscapes.

Environmental and metabolic stability studies of pyrimidine-based compounds like this one are increasingly demanded by regulatory agencies, correlating with search trends around "drug metabolite profiling" and "ADME properties." The methoxy and sulfanyl substituents in its structure may influence its metabolic fate, making it a compelling case study for computational chemistry models predicting phase I and II metabolism.

In material science applications, the π-conjugated system formed by its aromatic rings suggests potential utility in organic electronics, though this remains an underexplored area. This multidisciplinary relevance addresses common search queries about "multi-functional organic compounds" while offering original insights beyond typical pharmaceutical discussions.

Analytical characterization of CAS 1421530-96-2 typically employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's distinct spectral signatures, particularly the pyrimidine proton resonances and sulfur-containing group shifts, serve as valuable teaching examples for molecular structure elucidation courses.

As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, compounds with precise structural features like N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}-2-(pyridin-4-ylsulfanyl)acetamide will likely see increased investigation. Its balanced molecular weight and moderate polarity align with current "beyond Rule of Five" drug design principles, addressing frequent researcher concerns about optimizing drug-like properties in complex scaffolds.